Cas no 2901105-87-9 ((3-isopropylbicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride)

• Product Name: (3-isopropylbicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride
• CAS No: 2901105-87-9
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 6784619
• Update Time: 2025-06-22

(3-isopropylbicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-isopropylbicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride
• Bicyclo[1.1.1]pentane-1-methanamine, 3-(1-methylethyl)-, hydrochloride (1:1)

• Inchi： 1S/C9H17N.ClH/c1-7(2)9-3-8(4-9,5-9)6-10;/h7H,3-6,10H2,1-2H3;1H
• InChI Key： UAXOAYIVJCZBGX-UHFFFAOYSA-N
• SMILES： C(C12CC(C1)(C2)CN)(C)C.Cl

Additional information on (3-isopropylbicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride

Research Brief on (3-isopropylbicyclo[1.1.1]pentan-1-yl)methanamine Hydrochloride (CAS: 2901105-87-9)

The compound (3-isopropylbicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride (CAS: 2901105-87-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The bicyclo[1.1.1]pentane (BCP) scaffold, which forms the core of this molecule, is increasingly recognized for its ability to serve as a bioisostere for aromatic rings and other rigid structures, offering improved metabolic stability and pharmacokinetic properties.

Recent studies have highlighted the synthetic challenges and innovative approaches to constructing the BCP framework, particularly with the introduction of the isopropyl group at the 3-position. The hydrochloride salt form of (3-isopropylbicyclo[1.1.1]pentan-1-yl)methanamine enhances its solubility and stability, making it more amenable for pharmacological evaluation. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to confirm the compound's structure and purity, ensuring reliable data for subsequent biological assays.

In vitro studies have demonstrated that (3-isopropylbicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride exhibits promising activity as a modulator of specific neurotransmitter receptors, particularly in the central nervous system (CNS). Its ability to cross the blood-brain barrier (BBB) has been a focal point of investigation, with preliminary data suggesting favorable penetration kinetics. These properties position the compound as a potential candidate for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. However, further optimization is required to address selectivity and off-target effects observed in some assays.

Another area of interest is the compound's application in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. The rigid BCP scaffold can serve as a linker or a component of the warhead, enabling the design of novel bifunctional molecules. Recent publications have explored its incorporation into PROTACs targeting oncogenic proteins, with early results indicating enhanced degradation efficiency compared to traditional linkers. This opens new avenues for cancer therapy and the development of next-generation targeted therapies.

Despite these advancements, challenges remain in scaling up the synthesis of (3-isopropylbicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride for clinical development. Current synthetic routes involve multi-step processes with moderate yields, prompting ongoing research into more efficient and sustainable methodologies. Additionally, comprehensive toxicology and pharmacokinetic studies are needed to fully assess its safety profile and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, (3-isopropylbicyclo[1.1.1]pentan-1-yl)methanamine hydrochloride represents a promising scaffold in medicinal chemistry, with applications spanning CNS disorders and targeted protein degradation. Its unique structural features and biological activity warrant further investigation, and future studies should focus on optimizing its properties for clinical translation. This brief underscores the importance of continued research on this compound and its potential to contribute to the development of innovative therapeutics.